Cas no 75806-95-0 (Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI))

Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI) structure
75806-95-0 structure
Product Name:Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI)
CAS No:75806-95-0
MF:C18H22B2N2O6
MW:383.999084949493
CID:569784
PubChem ID:195865
Update Time:2025-04-19

Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI)
    • [3-[[6-(3-boronoanilino)-6-oxohexanoyl]amino]phenyl]boronic acid
    • N,N'-bis(3-(dihydroxylborylbenzene))adipamide
    • DTXSID60226724
    • Boronic acid, ((1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene))bis-
    • 75806-95-0
    • Bis-dhbba
    • Inchi: 1S/C18H22B2N2O6/c23-17(21-15-7-3-5-13(11-15)19(25)26)9-1-2-10-18(24)22-16-8-4-6-14(12-16)20(27)28/h3-8,11-12,25-28H,1-2,9-10H2,(H,21,23)(H,22,24)
    • InChI Key: HOSIJHYQGUYJSE-UHFFFAOYSA-N
    • SMILES: O=C(CCCCC(NC1C=CC=C(B(O)O)C=1)=O)NC1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 384.166
  • Monoisotopic Mass: 384.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Density: 1.32
  • Refractive Index: 1.605
  • PSA: 146.10000
  • LogP: 0.48280
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